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Compound of Interest

Compound Name: 2,5-Dibromo-3-nitropyridine

Cat. No.: B098540 Get Quote

Physical Properties of 2,5-Dibromo-3-
nitropyridine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2,5-
Dibromo-3-nitropyridine, with a focus on its melting point. Due to the apparent thermal

instability of the compound, an experimentally determined boiling point has not been reported

in the available literature. This document also outlines standardized experimental protocols for

the determination of melting and boiling points for crystalline organic compounds.

Core Physical Properties
The physical characteristics of 2,5-Dibromo-3-nitropyridine are crucial for its handling,

purification, and application in synthetic chemistry and drug discovery. The melting point is a

key indicator of purity for a crystalline solid.

Data Presentation
The following table summarizes the available quantitative data for the melting point of 2,5-
Dibromo-3-nitropyridine.
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Physical Property Value Source

Melting Point 92.0 - 96.0 °C [1][2]

Note: The lack of a reported boiling point suggests that 2,5-Dibromo-3-nitropyridine may

decompose at elevated temperatures before reaching its boiling point.

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed methodologies for determining the melting and boiling points of organic

compounds.

Melting Point Determination (Capillary Method)
The capillary method is the most common technique for determining the melting point of a solid

organic compound.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of 2,5-Dibromo-3-nitropyridine is completely dry

and finely powdered.[3] A small amount of the sample is introduced into the open end of a

capillary tube. The tube is then inverted and tapped gently to pack the solid into the sealed

end, aiming for a sample height of 2-3 mm.[4]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.
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Initial Determination: A rapid heating of the sample is performed to get an approximate

melting range.

Accurate Determination: A fresh sample is prepared and heated to a temperature

approximately 15-20 °C below the estimated melting point. The heating rate is then reduced

to 1-2 °C per minute to allow for thermal equilibrium.[4]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure compound, this range should

be narrow (0.5-2 °C).

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Bunsen burner or other heat source

Procedure:

Sample Preparation: A few milliliters of the liquid are placed in the small test tube. A capillary

tube, with its sealed end uppermost, is placed inside the test tube.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: The test tube is attached to a thermometer using a rubber band. The

thermometer and attached tube are then clamped so that the bulb of the thermometer and

the test tube are immersed in the mineral oil within the Thiele tube.[7] The oil level should be

above the side arm of the Thiele tube to ensure proper convection.

Heating: The side arm of the Thiele tube is gently heated.[6] As the temperature of the oil

rises, the liquid in the test tube will begin to vaporize.

Observation: A stream of bubbles will emerge from the open end of the capillary tube as the

vapor pressure of the liquid equals the external pressure.[7] The heating is then stopped.

Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will slow

down and eventually stop. The temperature at which the liquid just begins to enter the

capillary tube is the boiling point of the liquid.[6]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the determination of the physical

properties of a crystalline organic compound like 2,5-Dibromo-3-nitropyridine.
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Workflow for Physical Property Determination of a Crystalline Compound

Obtain Pure, Dry Sample

Melting Point Determination

Boiling Point Determination

Preliminary Rapid Heating

Thiele Tube or Distillation SetupSlow, Accurate Heating

Record Melting Range

Data Analysis and Reporting

Record Boiling Point Decomposition Observed?

If decomposition occurs before boiling

Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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